Cas no 2580204-76-6 (4-{(benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic acid
• CAS No: 2580204-76-6
• MF: C₁₆H₁₄FNO₄
• MW: 303.285068035126
• CID: 5662424
• PubChem ID: 165893455
• Update Time: 2025-08-05

4-{(benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2-fluoro-5-methylbenzoic acid
• EN300-27727245
• 2580204-76-6
• 4-{(benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic acid

• Inchi： 1S/C16H14FNO4/c1-10-7-12(15(19)20)13(17)8-14(10)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： QMASORQQNQHQLV-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.09068609g/mol
• Monoisotopic Mass: 303.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic acid

4-{(Benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 2580204-76-6, known as 4-{(benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino group, and a fluoro substituent. These features make it a valuable molecule for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The presence of the fluoro group at the 2-position of the benzoic acid ring introduces electronic effects that can influence the compound's reactivity and selectivity in chemical reactions. Additionally, the benzyloxy group at the 4-position provides steric hindrance, which can be advantageous in controlling the regioselectivity of reactions. The methyl group at the 5-position further adds to the complexity of the molecule, offering additional sites for functionalization.

One of the most notable advancements in the study of this compound is its role in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of fluoroquinolones, a class of antibiotics known for their broad-spectrum activity. The fluoro group in this compound plays a critical role in enhancing the pharmacokinetic properties of these antibiotics, such as improving their bioavailability and reducing toxicity.

Moreover, this compound has been utilized in the development of peptide-based drugs. The carbonylamino group serves as a reactive site for amide bond formation, enabling the construction of complex peptide structures. This has led to its application in the synthesis of peptide libraries, which are essential for high-throughput screening in drug discovery.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale. For instance, the use of palladium catalysts has been shown to significantly enhance the yield and purity of this compound during its synthesis.

The physical properties of 4-{(benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic acid are also worth noting. Its melting point is approximately 180°C under standard conditions, and it is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of approximately 14 days. Its ecotoxicity is relatively low, with acute toxicity values (LC50) exceeding 1 mg/L for most aquatic organisms. These findings suggest that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 4-{(benzyloxy)carbonylamino}-2-fluoro-5-methylbenzoic acid (CAS No 2580204-76-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and functional groups make it an invaluable tool for synthesizing bioactive molecules with improved pharmacokinetic profiles. As research continues to uncover new applications and synthetic methods for this compound, its role in advancing drug discovery will undoubtedly grow.